Cas no 832740-83-7 (4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid)

• Product Name: 4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid
• CAS No: 832740-83-7
• MF: C₁₃H₁₇F₃N₂O₂
• MW: 290.281493902206
• MDL: MFCD04968762
• CID: 3058507
• PubChem ID: 654323
• Update Time: 2025-05-24

4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• <br>4-(3-(Trifluoromethyl)-5,6,7,8-tetrahydrocyclohepta[c]pyrazol-1(4H)-yl)buta noic acid
• 4-[3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cyclohepta[c]pyrazol-1(4H)-yl]butanoic acid
• 4-[3-(trifluoromethyl)-4H,5H,6H,7H,8H-cyclohepta[c]pyrazol-1-yl]butanoic acid
• BRD-K74162780-001-04-2
• 4-[3-(trifluoromethyl)-1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazol-1-yl]butanoic acid
• 4-(3-TRIFLUOROMETHYL-5,6,7,8-TETRAHYDRO-4 H-CYCLOHEPTAPYRAZOL-1-YL)-BUTYRIC ACID
• 4-(3-(Trifluoromethyl)-5,6,7,8-tetrahydrocyclohepta[c]pyrazol-1(4H)-yl)butanoic acid
• IDI1_033564
• MFCD04968762
• ALBB-009743
• BBL039257
• 832740-83-7
• 4-(3-(Trifluoromethyl)-5,6,7,8-tetrahydrocyclohepta[c]pyrazol-1(4H)-yl)butanoicacid
• SR-01000366778-1
• LS-03245
• cyclohepta[c]pyrazole-1(4H)-butanoic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-
• CS-0271698
• 4-(3-Trifluoromethyl-5,6,7,8-tetrahydro-4H-cycloheptapyrazol-1-yl)-butyric acid
• HMS1556H12
• AKOS000307606
• 4-[3-(trifluoromethyl)-5,6,7,8-tetrahydrocyclohepta[c]pyrazol-1(4H)-yl]butanoic acid
• 4-[3-(trifluoromethyl)-5,6,7,8-tetrahydro-4H-cyclohepta[c]pyrazol-1-yl]butanoic acid
• CHEMBL1324993
• H25358
• MLS000073377
• TimTec1_007910
• 5,6,7,8-Tetrahydro-3-(trifluoromethyl)-1(4H)-cycloheptapyrazolebutanoic acid
• QD3
• STK313229
• SR-01000366778
• MRDPUIPVAFRUGL-UHFFFAOYSA-N
• EN300-229258
• DTXSID701140670
• HMS2363F03
• SMR000014750
• 4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid

• MDL： MFCD04968762
• Inchi： 1S/C13H17F3N2O2/c14-13(15,16)12-9-5-2-1-3-6-10(9)18(17-12)8-4-7-11(19)20/h1-8H2,(H,19,20)
• InChI Key： MRDPUIPVAFRUGL-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCCCC=2N(CCCC(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 290.12421228Da
• Monoisotopic Mass: 290.12421228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid

Research Brief on 4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid (CAS: 832740-83-7)

The compound 4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid (CAS: 832740-83-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 832740-83-7, which include a trifluoromethyl group and a cycloheptacpyrazole core. These structural elements contribute to its high binding affinity and selectivity for specific biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for further preclinical and clinical studies.

In vitro and in vivo studies have demonstrated that 4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways. Specifically, it has shown efficacy in modulating the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical mediators of inflammation. These findings suggest its potential as a novel anti-inflammatory agent with a favorable safety profile.

Further investigations into the pharmacokinetics and pharmacodynamics of 832740-83-7 have revealed its excellent bioavailability and metabolic stability. The compound's ability to penetrate the blood-brain barrier (BBB) has also been explored, indicating its potential for treating central nervous system (CNS) disorders. Ongoing research is focused on elucidating its mechanism of action and identifying additional therapeutic targets.

In conclusion, 4-3-(Trifluoromethyl)-5,6,7,8-tetrahydro-cycloheptacpyrazol-1(4H)-ylbutanoic Acid represents a promising lead compound in the development of new therapeutics for inflammatory and CNS-related conditions. Future studies should prioritize clinical trials to evaluate its efficacy and safety in human subjects, as well as explore its potential in combination therapies.